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4-(methylsulfonyl)phenyl bis(5-(2-bromovinyl)-2/'-deoxyuridin-5-yl)phosphate 4-(methylsulfonyl)phenyl bis(5-(2-bromovinyl)-2/'-deoxyuridin-5-yl)phosphate
Brand Name: Vulcanchem
CAS No.: 125440-31-5
VCID: VC0143862
InChI: InChI=1S/C29H31Br2N4O14PS/c1-51(43,44)19-4-2-18(3-5-19)49-50(42,45-14-22-20(36)10-24(47-22)34-12-16(6-8-30)26(38)32-28(34)40)46-15-23-21(37)11-25(48-23)35-13-17(7-9-31)27(39)33-29(35)41/h2-9,12-13,20-25,36-37H,10-11,14-15H2,1H3,(H,32,38,40)(H,33,39,41)/b8-6+,9-7+
SMILES: CS(=O)(=O)C1=CC=C(C=C1)OP(=O)(OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C=CBr)O)OCC4C(CC(O4)N5C=C(C(=O)NC5=O)C=CBr)O
Molecular Formula: C29H31Br2N4O14PS
Molecular Weight: 882.4 g/mol

4-(methylsulfonyl)phenyl bis(5-(2-bromovinyl)-2/'-deoxyuridin-5-yl)phosphate

CAS No.: 125440-31-5

Main Products

VCID: VC0143862

Molecular Formula: C29H31Br2N4O14PS

Molecular Weight: 882.4 g/mol

4-(methylsulfonyl)phenyl bis(5-(2-bromovinyl)-2/'-deoxyuridin-5-yl)phosphate - 125440-31-5

CAS No. 125440-31-5
Product Name 4-(methylsulfonyl)phenyl bis(5-(2-bromovinyl)-2/'-deoxyuridin-5-yl)phosphate
Molecular Formula C29H31Br2N4O14PS
Molecular Weight 882.4 g/mol
IUPAC Name bis[[5-[5-[(E)-2-bromoethenyl]-2,4-dioxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methyl] (4-methylsulfonylphenyl) phosphate
Standard InChI InChI=1S/C29H31Br2N4O14PS/c1-51(43,44)19-4-2-18(3-5-19)49-50(42,45-14-22-20(36)10-24(47-22)34-12-16(6-8-30)26(38)32-28(34)40)46-15-23-21(37)11-25(48-23)35-13-17(7-9-31)27(39)33-29(35)41/h2-9,12-13,20-25,36-37H,10-11,14-15H2,1H3,(H,32,38,40)(H,33,39,41)/b8-6+,9-7+
Standard InChIKey LOBDIXSEWDTNLH-CDJQDVQCSA-N
Isomeric SMILES CS(=O)(=O)C1=CC=C(C=C1)OP(=O)(OCC2OC(CC2O)N3C(=O)NC(=O)C(=C3)/C=C/Br)OCC4OC(CC4O)N5C(=O)NC(=O)C(=C5)/C=C/Br
SMILES CS(=O)(=O)C1=CC=C(C=C1)OP(=O)(OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C=CBr)O)OCC4C(CC(O4)N5C=C(C(=O)NC5=O)C=CBr)O
Canonical SMILES CS(=O)(=O)C1=CC=C(C=C1)OP(=O)(OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C=CBr)O)OCC4C(CC(O4)N5C=C(C(=O)NC5=O)C=CBr)O
Synonyms 4-(methylsulfonyl)phenyl bis(5-(2-bromovinyl)-2'-deoxyuridin-5-yl)phosphate
4-MSPBDU
PubChem Compound 6439212
Last Modified Nov 11 2021
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